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Compound of Interest

Compound Name:
4-Nitro-1H-pyrazole-3-carboxylic

acid

Cat. No.: B045217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of 4-Nitro-1H-pyrazole-3-carboxylic acid, a valuable building block in medicinal chemistry

and drug development. The synthesis is presented as a two-step process commencing with the

nitration of ethyl 1H-pyrazole-3-carboxylate, followed by the hydrolysis of the resulting ester.

Synthetic Scheme
The overall synthetic pathway involves two key transformations:

Nitration: Introduction of a nitro group at the C4 position of the pyrazole ring of ethyl 1H-

pyrazole-3-carboxylate.

Hydrolysis: Conversion of the ethyl ester to the corresponding carboxylic acid.
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Step 1: Nitration Step 2: Hydrolysis

Ethyl 1H-pyrazole-3-carboxylate Fuming HNO₃

Acetic Anhydride Ethyl 4-nitro-1H-pyrazole-3-carboxylate Methanesulfonic Acid
H₂O 4-Nitro-1H-pyrazole-3-carboxylic acid
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(Starting Material)

Electrophilic Aromatic Substitution
(Nitration at C4)

Ethyl 4-nitro-1H-pyrazole-3-carboxylate
(Intermediate Ester)

Ester Hydrolysis

4-Nitro-1H-pyrazole-3-carboxylic acid
(Final Product)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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